Cas no 23711-08-2 (Piperazine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis[4-methyl- (9CI))

• Product Name: Piperazine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis[4-methyl- (9CI)
• CAS No: 23711-08-2
• MF: C₂₂H₂₈N₆O₆S
• MW: 504.559323310852
• CID: 286725
• PubChem ID: 298373
• Update Time: 2025-04-19

Piperazine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis[4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis[4-methyl- (9CI)
• 1-methyl-4-[4-[4-(4-methylpiperazin-1-yl)-3-nitrophenyl]sulfonyl-2-nitrophenyl]piperazine
• AC1L6T19
• NSC170397
• NSC-170397
• 23711-08-2
• DTXSID90305354

• Inchi： 1S/C22H28N6O6S/c1-23-7-11-25(12-8-23)19-5-3-17(15-21(19)27(29)30)35(33,34)18-4-6-20(22(16-18)28(31)32)26-13-9-24(2)10-14-26/h3-6,15-16H,7-14H2,1-2H3
• InChI Key： NKBCEVDNBXRKJY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCN(C)CC1)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 504.17934
• Monoisotopic Mass: 504.17910381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 133.38
• LogP: 3.97240